7-methoxy-N-(thiophen-3-ylmethyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-(thiophen-3-ylmethyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H13NO3S/c1-18-12-4-2-3-11-7-13(19-14(11)12)15(17)16-8-10-5-6-20-9-10/h2-7,9H,8H2,1H3,(H,16,17)
• InChI Key: VYAAEHJSNZADLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=CSC=C3
• Molecular Formula: C15H13NO3S
• Molecular Weight: 287.3 g/mol

Description

“7-methoxy-N-(thiophen-3-ylmethyl)benzofuran-2-carboxamide” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to possess strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran derivatives have been synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling.

Scientific Research Applications

Anti-Tumor Activity

• Benzofuran derivatives have been studied for their anti-tumor properties. .

Antibacterial Properties

• Benzofuran compounds often possess antibacterial activity. .

Antioxidant Effects

• .

Anti-Viral Activity

• Some benzofuran compounds demonstrate anti-viral effects. .

Synthetic Applications

• Novel methods for constructing benzofuran rings have been discovered. .

Drug Prospects

• Benzofuran compounds serve as natural drug lead compounds. .

Safety and Hazards

While the specific safety and hazards of “7-methoxy-N-(thiophen-3-ylmethyl)benzofuran-2-carboxamide” are not detailed in the search results, it’s worth noting that benzofuran derivatives can be toxic to host cells after long-term administration.

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their wide range of biological and pharmacological applications. They have emerged as a pharmacophore of choice for designing antimicrobial agents active toward different clinically approved targets. This suggests that “7-methoxy-N-(thiophen-3-ylmethyl)benzofuran-2-carboxamide” and similar compounds could have potential applications in drug discovery and development.

Mechanism of Action

Target of Action

Benzofuran and thiophene derivatives have been found to bind with high affinity to multiple receptors . They are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran and thiophene derivatives generally work by interacting with their targets and causing changes that lead to their biological effects .

Biochemical Pathways

Benzofuran and thiophene derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Benzofuran and thiophene derivatives have been shown to have a variety of effects at the molecular and cellular level due to their diverse biological activities .